Cas no 2228288-64-8 (tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate
• CAS No: 2228288-64-8
• MF: C₁₃H₁₇FN₄O₂
• MW: 280.298085927963
• CID: 6585953
• PubChem ID: 165971063
• Update Time: 2025-07-19

tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate
• EN300-1884256
• tert-butyl N-[3-(2-azidoethyl)-4-fluorophenyl]carbamate
• 2228288-64-8

• Inchi： 1S/C13H17FN4O2/c1-13(2,3)20-12(19)17-10-4-5-11(14)9(8-10)6-7-16-18-15/h4-5,8H,6-7H2,1-3H3,(H,17,19)
• InChI Key： GTRONARVNQSYSN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCN=[N+]=[N-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.13355396g/mol
• Monoisotopic Mass: 280.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate

Introduction to Tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate (CAS No. 2228288-64-8)

Tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate, a compound with the chemical identifier CAS No. 2228288-64-8, is a specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and synthetic chemistry. The presence of both azido and fluoro substituents in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 4-fluorophenyl ring. The 3-(2-azidoethyl) part of the molecule introduces an azido functional group, a highly reactive moiety that can participate in various chemical transformations, including nucleophilic substitution reactions. This feature makes the compound particularly useful in the construction of biologically active scaffolds. Additionally, the fluorine atom in the 4-fluorophenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

In recent years, there has been a growing interest in exploring the potential applications of fluorinated carbamates in medicinal chemistry. The fluorine atom can influence both the physical properties and biological activity of a molecule, often leading to improved pharmacokinetic profiles. For instance, fluorine substitution has been shown to increase binding affinity and reduce metabolic degradation, making such compounds attractive candidates for drug development. The synthesis of tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate exemplifies these principles, as it combines the reactivity of the azido group with the stability provided by the fluoro substituent.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmacophores. The azido group can be selectively transformed into other functional groups through various chemical reactions, such as reduction to an amino group or displacement by nucleophiles. This flexibility allows researchers to modify the structure of tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate to tailor its biological activity for specific therapeutic applications. For example, it has been employed in the development of novel inhibitors targeting enzyme-catalyzed reactions that play critical roles in disease pathways.

Recent studies have highlighted the importance of fluorinated carbamates in addressing unmet medical needs. These compounds have been investigated for their potential use in treating various conditions, including infectious diseases, cancer, and neurological disorders. The unique combination of reactivity and stability offered by tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate makes it a promising candidate for further exploration in this context. Researchers are leveraging its structural features to design molecules that can interact with biological targets in novel ways, potentially leading to breakthroughs in drug discovery.

The synthetic methodologies used to prepare tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate also reflect contemporary advancements in organic chemistry. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct key structural motifs efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.

The role of computational chemistry in optimizing synthetic routes for complex molecules like tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate cannot be overstated. Molecular modeling and density functional theory (DFT) calculations have been instrumental in predicting reaction outcomes and identifying optimal conditions for synthesis. By integrating experimental data with computational insights, researchers can streamline synthetic processes and improve overall efficiency. This interdisciplinary approach underscores the importance of collaboration between experimentalists and theoreticians in advancing chemical research.

In conclusion, Tert-butyl N-3-(2-azidoethyl)-4-fluorophenylcarbamate (CAS No. 2228288-64-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its application as a synthetic intermediate has opened new avenues for drug discovery, particularly in developing fluorinated carbamates with enhanced biological activity. As research continues to uncover new therapeutic applications, compounds like this will play an increasingly important role in addressing global health challenges.